Cas no 15814-76-3 (5-chloro-2-(1H-pyrrol-1-yl)aniline)

• Product Name: 5-chloro-2-(1H-pyrrol-1-yl)aniline
• CAS No: 15814-76-3
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD12165075
• CID: 1336044
• PubChem ID: 10655401
• Update Time: 2025-04-20

5-chloro-2-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-(1H-pyrrol-1-yl)-
• 5-chloro-2-(1H-pyrrol-1-yl)aniline
• EN300-186728
• 15814-76-3
• BSNLODLNAJXRMB-UHFFFAOYSA-N
• SB62912
• 1-(2-amino-4-chloro-phenyl) pyrrole
• AKOS005720945
• BBL032164
• STL146729
• 1-(2-amino-4-chlorophenyl)pyrrole
• 5-chloro-2-pyrrol-1-ylaniline
• VS-11034
• MFCD12165075
• CS-0237750
• SCHEMBL11831650

• MDL： MFCD12165075
• Inchi： 1S/C10H9ClN2/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h1-7H,12H2
• InChI Key： BSNLODLNAJXRMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1C=CC=C1

Computed Properties

• Exact Mass: 192.04557
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles